Cas no 53119-60-1 (5-Bromo-3-methylthiophene)

• Product Name: 5-Bromo-3-methylthiophene
• CAS No: 53119-60-1
• MF: C₅H₅BrS
• MW: 177.062199354172
• MDL: MFCD12033287
• CID: 1006635
• PubChem ID: 13814717
• Update Time: 2025-06-08

5-Bromo-3-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methylthiophene
• 4-methyl-2-bromothiophen
• Thiophene,2-bromo-4-methyl
• 5-Bromo-3-methylthiophene
• AKOS015943800
• EN300-100305
• MFCD12033287
• DTXSID90550362
• SY055884
• B4273
• DB-026926
• 53119-60-1
• SCHEMBL1636901

• MDL： MFCD12033287
• Inchi： 1S/C5H5BrS/c1-4-2-5(6)7-3-4/h2-3H,1H3
• InChI Key： WQCPSNAAWLHQAE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C

Computed Properties

• Exact Mass: 175.93000
• Monoisotopic Mass: 175.92953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 62°C/10mmHg(lit.)
• Flash Point: 61.9±21.8 °C
• Refractive Index: 1.5650 to 1.5690
• PSA: 28.24000
• LogP: 2.81900
• Vapor Pressure: 1.3±0.3 mmHg at 25°C

5-Bromo-3-methylthiophene Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Safety Instruction： H303+H313+H333
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-Bromo-3-methylthiophene

Introduction to 5-Bromo-3-methylthiophene (CAS No. 53119-60-1)

5-Bromo-3-methylthiophene (CAS No. 53119-60-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The presence of a bromine substituent at the 5-position and a methyl group at the 3-position imparts unique chemical and physical properties to this molecule, making it an important building block in various synthetic pathways.

The chemical structure of 5-Bromo-3-methylthiophene is characterized by its aromatic thiophene ring, which provides stability and reactivity. The bromine substituent is particularly noteworthy as it can be readily functionalized through various chemical reactions, such as nucleophilic substitution, cross-coupling reactions, and organometallic transformations. These reactions enable the synthesis of a wide range of derivatives with diverse functionalities, making 5-Bromo-3-methylthiophene a valuable starting material in organic synthesis.

In the context of pharmaceutical research, 5-Bromo-3-methylthiophene has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules with therapeutic potential. For instance, researchers have utilized this compound to develop novel inhibitors for specific enzymes involved in disease pathways. The ability to introduce functional groups at the bromine position allows for the fine-tuning of pharmacological properties, such as solubility, bioavailability, and target specificity.

The synthetic versatility of 5-Bromo-3-methylthiophene has also been leveraged in the development of advanced materials. In materials science, thiophenes are known for their electronic properties and have found applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The bromine substituent in 5-Bromo-3-methylthiophene can be used to introduce additional functional groups that enhance the electronic performance of these materials. For example, researchers have synthesized conjugated polymers incorporating 5-Bromo-3-methylthiophene units to improve charge transport properties and device efficiency.

The preparation of 5-Bromo-3-methylthiophene typically involves multistep synthetic routes that ensure high purity and yield. Common methods include the bromination of 3-methylthiophene using bromine or N-bromosuccinimide (NBS) under controlled conditions. The resulting product can be further purified through techniques such as column chromatography or recrystallization to meet stringent quality standards required for both research and industrial applications.

In addition to its synthetic utility, 5-Bromo-3-methylthiophene has been studied for its environmental impact and safety profile. Research has shown that this compound is stable under normal laboratory conditions and does not pose significant environmental risks when handled properly. However, like many organic compounds, it should be stored and used following standard safety protocols to ensure user safety and environmental protection.

The ongoing advancements in chemical synthesis and materials science continue to expand the applications of 5-Bromo-3-methylthiophene. As new methodologies are developed and novel derivatives are synthesized, this compound is expected to play an increasingly important role in various scientific disciplines. Its unique combination of chemical reactivity and physical properties makes it an indispensable tool for researchers working at the intersection of chemistry, biology, and materials science.